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Compound of Interest

4-Bromo-2-
Compound Name: , .
(trifluoromethoxy)aniline

Cat. No.: B071504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure, weight, and key
chemical properties of 4-Bromo-2-(trifluoromethoxy)aniline. This compound is a valuable
intermediate in the synthesis of pharmaceuticals and agrochemicals, with its bromine and
trifluoromethoxy groups offering versatile reactivity for creating complex molecules.[1]

Molecular and Chemical Data

The following table summarizes the key quantitative data for 4-Bromo-2-
(trifluoromethoxy)aniline.
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Property Value

Molecular Formula C7HsBriFsNO[1][2]
Molecular Weight 256.02 g/mol [1][2]

CAS Number 175278-09-8[1][2]
Appearance Clear pale yellow liquid[1]
Melting Point 26 - 27 °C[1]

Boiling Point 98-100 °C/15 mmHg
Density 1.691 - 1.7 g/mL at 25 °CJ[1]
Refractive Index n20/D 1.5130

Purity =2 97%

Molecular Structure

The structure of 4-Bromo-2-(trifluoromethoxy)aniline is characterized by a benzene ring
substituted with a bromine atom at the fourth position, an amino group at the first position, and
a trifluoromethoxy group at the second position.

Caption: Molecular structure of 4-Bromo-2-(trifluoromethoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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